molecular formula C15H21N3O B8568724 6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexan-1-ol

6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexan-1-ol

Cat. No.: B8568724
M. Wt: 259.35 g/mol
InChI Key: ASMNZFQZZBUELW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexan-1-ol is a useful research compound. Its molecular formula is C15H21N3O and its molecular weight is 259.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H21N3O

Molecular Weight

259.35 g/mol

IUPAC Name

6-(1-benzyltriazol-4-yl)hexan-1-ol

InChI

InChI=1S/C15H21N3O/c19-11-7-2-1-6-10-15-13-18(17-16-15)12-14-8-4-3-5-9-14/h3-5,8-9,13,19H,1-2,6-7,10-12H2

InChI Key

ASMNZFQZZBUELW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C=C(N=N2)CCCCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oct-7-yn-1-ol (0.948 g, 7.51 mmol) was dissolved in tBuOH (100 mL) and water (100 mL) to give a colourless solution. (Azidomethyl)benzene (1 g, 7.51 mmol), copper (II) acetate (0.136 g, 0.751 mmol) and sodium L-ascorbate (0.298 g, 1.502 mmol) were added. The reaction was left to stir overnight at room temperature, then was acidified to pH1 using 6M HCl. The mixture was saturated with solid NaCl and concentrated under pressure to give a green slurry. This was extracted with EtOAc, and the organics were separated, dried over MgSO4, and concentrated under reduced pressure. The resulting oil was dissolved in methanol and stirred with celite/charcoal. The mixture was filtered and the filtrate concentrated under reduced pressure to give the title compound.
Quantity
0.948 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
0.298 g
Type
reactant
Reaction Step Two
Quantity
0.136 g
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five

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